Cas no 2138259-42-2 (5-chloro-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-3-ylmethanol)

• Product Name: 5-chloro-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-3-ylmethanol
• CAS No: 2138259-42-2
• MF: C₁₀H₁₀ClN₃O₃S
• MW: 287.722699642181
• CID: 5877155
• PubChem ID: 165481141
• Update Time: 2025-06-10

5-chloro-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-3-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 5-chloro-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-3-ylmethanol
• EN300-1115211
• 2138259-42-2
• [5-chloro-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-3-yl]methanol

• Inchi： 1S/C10H10ClN3O3S/c1-18(16,17)8-4-13-14(5-8)10-9(11)2-7(6-15)3-12-10/h2-5,15H,6H2,1H3
• InChI Key： DKZKZPAWEKQIOB-UHFFFAOYSA-N
• SMILES： ClC1=CC(CO)=CN=C1N1C=C(C=N1)S(C)(=O)=O

Computed Properties

• Exact Mass: 287.0131401g/mol
• Monoisotopic Mass: 287.0131401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 93.5Ų

Additional information on 5-chloro-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-3-ylmethanol

Recent Advances in the Study of 5-chloro-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-3-ylmethanol (CAS: 2138259-42-2)

The compound 5-chloro-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-3-ylmethanol (CAS: 2138259-42-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique pyrazole and pyridine moieties, has been investigated for its role as a key intermediate or active pharmaceutical ingredient (API) in the development of novel drugs. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, shedding light on its promising applications in treating various diseases.

One of the most notable advancements in the study of this compound is its application in the development of kinase inhibitors. Kinases play a crucial role in cellular signaling pathways, and their dysregulation is often associated with cancer and inflammatory diseases. Researchers have identified 5-chloro-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-3-ylmethanol as a potential scaffold for designing selective kinase inhibitors. Its structural features, including the methanesulfonyl group and the chloro-substituted pyridine ring, contribute to its ability to interact with specific kinase domains, thereby modulating their activity.

In addition to its role in kinase inhibition, recent studies have explored the compound's potential as an anti-inflammatory agent. The methanesulfonyl group, in particular, has been linked to the suppression of pro-inflammatory cytokines, making it a candidate for the treatment of chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. Preclinical studies have demonstrated its efficacy in reducing inflammation in animal models, with minimal adverse effects, highlighting its therapeutic potential.

The synthesis of 5-chloro-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-3-ylmethanol has also been a focal point of recent research. Advances in synthetic methodologies have enabled the production of this compound with high yield and purity, which is critical for its application in drug development. Researchers have optimized reaction conditions, such as temperature, solvent choice, and catalyst use, to improve the efficiency of the synthesis process. These improvements have facilitated the large-scale production of the compound, paving the way for further pharmacological studies and clinical trials.

Despite these promising developments, challenges remain in the study of this compound. One of the primary concerns is its pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. Recent studies have employed advanced techniques such as liquid chromatography-mass spectrometry (LC-MS) and nuclear magnetic resonance (NMR) spectroscopy to elucidate its metabolic pathways and identify potential metabolites. Understanding these aspects is crucial for optimizing its therapeutic efficacy and minimizing toxicity.

Looking ahead, the future of 5-chloro-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-3-ylmethanol in medicinal chemistry appears bright. Ongoing research aims to explore its applications in other therapeutic areas, such as neurodegenerative diseases and infectious diseases. Additionally, efforts are being made to develop derivatives of this compound with enhanced pharmacological properties. These endeavors are expected to yield new insights into its mechanism of action and expand its potential as a versatile therapeutic agent.

In conclusion, the compound 5-chloro-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-3-ylmethanol (CAS: 2138259-42-2) represents a promising candidate in the field of chemical biology and medicinal chemistry. Its unique structural features and diverse pharmacological activities make it a valuable subject of ongoing research. As synthetic methodologies and pharmacological studies continue to advance, this compound is poised to play a significant role in the development of next-generation therapeutics.